Cas no 2228506-55-4 (1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol)

1-1-(3-Bromo-4-chlorophenyl)cyclopropylethan-1-ol is a brominated and chlorinated cyclopropyl ethanol derivative with potential applications as an intermediate in organic synthesis and pharmaceutical development. Its unique structure, featuring both a cyclopropyl ring and halogenated aromatic substituents, offers versatility in constructing complex molecular frameworks. The presence of bromine and chlorine enhances reactivity for further functionalization, making it valuable in cross-coupling reactions or as a precursor for bioactive compounds. The hydroxyl group provides an additional site for derivatization, enabling tailored modifications. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships due to its sterically constrained and electronically diverse properties. Proper handling is advised due to its halogenated nature.
1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol structure
2228506-55-4 structure
Product Name:1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol
CAS No:2228506-55-4
MF:C11H12BrClO
MW:275.569381713867
CID:6586002
PubChem ID:165882663
Update Time:2025-10-31

1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol
    • 1-[1-(3-bromo-4-chlorophenyl)cyclopropyl]ethan-1-ol
    • 2228506-55-4
    • EN300-1926605
    • Inchi: 1S/C11H12BrClO/c1-7(14)11(4-5-11)8-2-3-10(13)9(12)6-8/h2-3,6-7,14H,4-5H2,1H3
    • InChI Key: VPKJXQRUTYPWFK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1(C(C)O)CC1)Cl

Computed Properties

  • Exact Mass: 273.97601g/mol
  • Monoisotopic Mass: 273.97601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol Pricemore >>

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Additional information on 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol

Introduction to 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol (CAS No. 2228506-55-4)

1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol (CAS No. 2228506-55-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and substituted phenyl groups, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol is composed of a cyclopropyl ring attached to an ethan-1-ol moiety, with a 3-bromo-4-chlorophenyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol have been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. These studies have revealed that the compound has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

To further explore the therapeutic potential of 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-1-(3-bromo-4-chlorophenyl)cyclopropylethan-1-ol (CAS No. 2228506-55-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.

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